5-[4-(5-Nitro-1,3-thiazol-2-yl)piperazin-1-yl]pyridine-2-carbonitrile

• IUPAC Name: 5-[4-(5-nitro-1,3-thiazol-2-yl)piperazin-1-yl]pyridine-2-carbonitrile
• InChI: InChI=1S/C13H12N6O2S/c14-7-10-1-2-11(8-15-10)17-3-5-18(6-4-17)13-16-9-12(22-13)19(20)21/h1-2,8-9H,3-6H2
• InChI Key: WDAODTBWCDISDG-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CN=C(C=C2)C#N)C3=NC=C(S3)[N+](=O)[O-]
• Molecular Formula: C13H12N6O2S
• Molecular Weight: 316.34 g/mol

Description

5-[4-(5-Nitro-1,3-thiazol-2-yl)piperazin-1-yl]pyridine-2-carbonitrile, also known as NTZ, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. NTZ is a heterocyclic compound that contains a pyridine ring, a thiazole ring, and a piperazine ring.

Mechanism of Action

The exact mechanism of action of 5-[4-(5-Nitro-1,3-thiazol-2-yl)piperazin-1-yl]pyridine-2-carbonitrile is not fully understood. However, it has been proposed that 5-[4-(5-Nitro-1,3-thiazol-2-yl)piperazin-1-yl]pyridine-2-carbonitrile inhibits the activity of the host cell factor (HCF-1), which is required for the replication of several viruses. 5-[4-(5-Nitro-1,3-thiazol-2-yl)piperazin-1-yl]pyridine-2-carbonitrile has also been found to inhibit the activity of the NF-κB pathway, which is involved in the regulation of inflammation and immune responses.
Biochemical and Physiological Effects:
5-[4-(5-Nitro-1,3-thiazol-2-yl)piperazin-1-yl]pyridine-2-carbonitrile has been found to have several biochemical and physiological effects. It has been shown to induce apoptosis (programmed cell death) in cancer cells and to inhibit the production of pro-inflammatory cytokines. 5-[4-(5-Nitro-1,3-thiazol-2-yl)piperazin-1-yl]pyridine-2-carbonitrile has also been found to reduce the levels of oxidative stress and to increase the levels of antioxidant enzymes. In addition, 5-[4-(5-Nitro-1,3-thiazol-2-yl)piperazin-1-yl]pyridine-2-carbonitrile has been found to improve the intestinal barrier function in IBD and to reduce the severity of MS symptoms.

Advantages and Limitations for Lab Experiments

5-[4-(5-Nitro-1,3-thiazol-2-yl)piperazin-1-yl]pyridine-2-carbonitrile has several advantages for lab experiments. It is relatively easy to synthesize and has a high yield. It has also been found to be stable under various conditions. However, there are also some limitations to using 5-[4-(5-Nitro-1,3-thiazol-2-yl)piperazin-1-yl]pyridine-2-carbonitrile in lab experiments. It has low solubility in water, which can make it difficult to use in aqueous solutions. In addition, 5-[4-(5-Nitro-1,3-thiazol-2-yl)piperazin-1-yl]pyridine-2-carbonitrile has been found to have low bioavailability, which can limit its effectiveness in vivo.

Future Directions

There are several future directions for the research on 5-[4-(5-Nitro-1,3-thiazol-2-yl)piperazin-1-yl]pyridine-2-carbonitrile. One potential direction is to investigate its potential use in the treatment of other viral infections, such as influenza and Ebola. Another direction is to explore its potential use in the treatment of autoimmune diseases, such as rheumatoid arthritis and lupus. Additionally, further research is needed to understand the exact mechanism of action of 5-[4-(5-Nitro-1,3-thiazol-2-yl)piperazin-1-yl]pyridine-2-carbonitrile and to optimize its pharmacological properties for clinical use.

Synthesis Methods

The synthesis of 5-[4-(5-Nitro-1,3-thiazol-2-yl)piperazin-1-yl]pyridine-2-carbonitrile involves the reaction of 5-nitro-2-chloropyridine with 4-(piperazin-1-yl)thiazole-2-amine in the presence of potassium carbonate. The reaction takes place in DMF (dimethylformamide) solvent, and the product is obtained after purification by column chromatography. The yield of 5-[4-(5-Nitro-1,3-thiazol-2-yl)piperazin-1-yl]pyridine-2-carbonitrile is around 60%.

Scientific Research Applications

5-[4-(5-Nitro-1,3-thiazol-2-yl)piperazin-1-yl]pyridine-2-carbonitrile has been extensively studied for its potential therapeutic applications. It has been found to exhibit antitumor, antiviral, and anti-inflammatory properties. 5-[4-(5-Nitro-1,3-thiazol-2-yl)piperazin-1-yl]pyridine-2-carbonitrile has been shown to inhibit the replication of several viruses, including HIV, HCV, and SARS-CoV-2. It has also been found to inhibit the growth of various cancer cells, including breast, lung, and colon cancer cells. 5-[4-(5-Nitro-1,3-thiazol-2-yl)piperazin-1-yl]pyridine-2-carbonitrile has also been studied for its potential use in the treatment of inflammatory bowel disease (IBD) and multiple sclerosis (MS).